Cas no 1146080-05-8 (Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate)

Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate is a synthetic intermediate widely used in pharmaceutical and organic chemistry research. Its key structural features include a tert-butoxycarbonyl (Boc)-protected piperidine moiety and a morpholine carbonyl group linked via a phenoxy bridge, offering versatility in further functionalization. The Boc group enhances stability during synthesis, while the morpholine carbonyl contributes to solubility and reactivity. This compound is particularly valuable in the development of bioactive molecules, serving as a precursor for drug candidates targeting neurological and metabolic disorders. Its well-defined purity and consistent performance make it a reliable choice for medicinal chemistry applications.

Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate structure

1146080-05-8 structure

Product Name:Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate

CAS No:1146080-05-8

MF:C₂₁H₃₀N₂O₅

MW:390.473306179047

CID:1204817

PubChem ID:45786477

Update Time:2025-05-23

Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate
- SBB074702
- AK-53093
- KB-36016
- tert-Butyl 4-(4-(morpholine-4-carbonyl)phenoxy)piperidine-1-carboxylate
- tert-butyl 4-[4-(morpholin-4-ylcarbonyl)phenoxy]piperidinecarboxylate
- 4-[4-(Morpholine-4-carbonyl)-phenoxy]-piperidine-1-carboxylic acid tert-butyl ester
- 4-[4-(Morpholine-4-carbonyl)-phenoxy]piperidine-1-carboxylic acid tert-butyl ester
- AKOS015941306
- DB-316125
- 1146080-05-8
- 4-[4-(Morpholine-4-carbonyl)-phenoxy]-piperidine-1-carboxylic acid tert-butyl ester, 98+% C21H30N2O5, MW: 390.48
- DTXSID80671358
- tert-Butyl4-(4-(morpholine-4-carbonyl)phenoxy)piperidine-1-carboxylate
- Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate
- MDL： MFCD11215264
- Inchi： 1S/C21H30N2O5/c1-21(2,3)28-20(25)23-10-8-18(9-11-23)27-17-6-4-16(5-7-17)19(24)22-12-14-26-15-13-22/h4-7,18H,8-15H2,1-3H3
- InChI Key： WUKAWIWUYOXLOI-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)C(N1CCOCC1)=O)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

Exact Mass: 390.21547206g/mol
Monoisotopic Mass: 390.21547206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 28
Rotatable Bond Count: 7
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 68.3Å²

Experimental Properties

Density: 1.182

Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	089590-500mg	4-[4-(Morpholine-4-carbonyl)-phenoxy]-piperidine-1-carboxylic acid tert-butyl ester	1146080-05-8		500mg	￡275.00	2022-02-28
Chemenu	CM163856-1g	tert-butyl 4-(4-(morpholine-4-carbonyl)phenoxy)piperidine-1-carboxylate	1146080-05-8	95%	1g	$513	2021-08-05
Chemenu	CM163856-1g	tert-butyl 4-(4-(morpholine-4-carbonyl)phenoxy)piperidine-1-carboxylate	1146080-05-8	95%	1g	$544	2023-01-19

Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate

Research Brief on Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate (CAS: 1146080-05-8)

The compound Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate (CAS: 1146080-05-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in pharmaceutical development.

Recent studies have highlighted the role of this compound as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. Its structural features, including the morpholine and piperidine moieties, make it particularly valuable for modulating protein-protein interactions and enzyme activity. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promise in oncology and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate via a multi-step reaction sequence, achieving high yields and purity. The compound's stability under physiological conditions was also confirmed, making it suitable for further pharmacological evaluation. Additionally, computational modeling studies have revealed its potential binding modes with target proteins, providing insights for structure-activity relationship (SAR) optimization.

In preclinical testing, derivatives of this compound exhibited notable activity against specific cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing next-generation therapeutics. Furthermore, its pharmacokinetic properties, including solubility and metabolic stability, are currently under investigation to assess its suitability for in vivo applications.

In conclusion, Tert-butyl 4-[4-(morpholine-4-carbonyl)phenoxy]piperidine-1-carboxylate represents a promising candidate for further research in drug discovery. Its synthetic accessibility, structural versatility, and biological activity make it a valuable tool for medicinal chemists. Future studies should focus on optimizing its derivatives for enhanced potency and selectivity, as well as exploring its potential in other therapeutic areas beyond oncology.